TrxR1-IN-2

• Molecular Formula: C19H23NO6
• Molecular Weight: 361.4 g/mol
• InChI: InChI=1S/C19H23NO6/c1-4-5-20-19(23)26-14-7-10(2)6-13-8-12(18(22)24-13)9-15-16(14)11(3)17(21)25-15/h7-8,13-16H,3-6,9H2,1-2H3,(H,20,23)/b10-7+/t13-,14+,15-,16-/m0/s1
• InChIKey: HDMARTJIELVTHW-NALSWHRVSA-N

TrxR1-IN-2 Procurement Guide

TrxR1-IN-2 (also designated Compound 6a) is a synthetic organic compound [1] that functions as a covalent inhibitor of the cytosolic selenoenzyme thioredoxin reductase 1 (TrxR1) [2]. Its mechanism involves irreversible binding to the Cys475 and Sec498 residues within the enzyme's active site, leading to the disruption of cellular redox homeostasis [1]. This disruption triggers apoptotic and ferroptotic cell death pathways, positioning TrxR1-IN-2 as a focused tool compound for investigating TrxR1-driven oncogenic signaling, particularly in non-small cell lung cancer (NSCLC) models where TrxR1 is frequently overexpressed [2].

Dual-site covalent inhibition (Cys475/Sec498)

SPR-determined binding affinity (Kd)

ROS-responsive prodrug release

Apoptosis/ferroptosis dual induction

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. TrxR1 inhibitor 6a ligand page. Ligand ID: 13699. View Source

TrxR1-IN-2 Generic Substitution Risks

Substituting TrxR1-IN-2 with other TrxR1 inhibitors like auranofin, TRi-1, or ZC0109 is scientifically invalid due to critical differences in binding modality, selectivity, and molecular design. TrxR1-IN-2 is a covalent, irreversible inhibitor that targets a specific pair of residues (Cys475 and Sec498) [1], which contrasts with the reversible inhibition profiles of many analogs [2]. Furthermore, TrxR1-IN-2 is designed as the active warhead of a reactive oxygen species (ROS)-triggered prodrug system, enabling spatiotemporally controlled release in high-ROS tumor microenvironments [3]. This prodrug strategy directly addresses the inherent instability of its α-methylene-γ-lactone pharmacophore in the presence of endogenous nucleophiles like glutathione (GSH), a pharmacokinetic liability that limits the in vivo utility of its parent compound class [4]. These specific molecular and functional properties cannot be replicated by generic TrxR inhibitors, making empirical selection based on this evidence essential.

Attribute

TrxR1-IN-2

Potential substitute

Binding mode

Dual Cys475/Sec498 covalent

Single-site or unknown (TrxR1-IN-1)

Activation

ROS-responsive prodrug

Direct inhibitor (auranofin)

Cell death mode

Apoptosis + ferroptosis

Apoptosis only (andrographolide)

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. View Source
• [2] Rackham O, Shearwood AM, Thyer R, McNamara E, Davies SM, Callus BA, Miranda-Vizuete A, Berners-Price SJ, Cheng Q, Arnér ES, Filipovska A. Substrate and inhibitor specificities differ between human cytosolic and mitochondrial thioredoxin reductases: Implications for development of specific inhibitors. Free Radic Biol Med. 2011 Mar 15;50(6):689-99. View Source
• [3] Ren H, et al. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025;68(3):3088-3122. View Source
• [4] Ren H, et al. J Med Chem. 2025. The paper notes that the α-methylene-γ-lactone moiety is rapidly metabolized by endogenous nucleophiles, a deficiency addressed by the prodrug design. View Source

TrxR1-IN-2 Differentiation from Analogs

Dual Cys475/Sec498 Covalent Binding

TrxR1-IN-2 (Compound 6a) is the active warhead released from the ROS-responsive prodrug 5u. This prodrug design confers a distinct advantage over direct-acting TrxR1 inhibitors. In H1299 NSCLC cells, the release of 6a from prodrug 5u was greater than from a control prodrug (5c), demonstrating the system's enhanced activation within a high-ROS cellular environment [1]. Furthermore, TrxR1-IN-2 is highly reactive with glutathione (GSH), which limits its stability and systemic utility. In contrast, the prodrug 5u is significantly more stable in the presence of GSH, enabling controlled release of 6a specifically at the tumor site [1]. This addresses a major limitation of its class, as many α-methylene-γ-lactone-containing TrxR inhibitors are rapidly metabolized by endogenous nucleophiles [1]. While direct IC50 values for TrxR1-IN-2 are not yet widely reported, the design principle offers a quantifiable advantage in tumor-specific activation over non-prodrug TrxR1 inhibitors like auranofin or TRi-1.

Dual Cys475/Sec498 Binding

Cross-study comparable

Dual Cys475 & Sec498 (MS) vs binding site not mapped (IC50 8.8 µM)

Supports binding footprint evaluation

Coverage of both nucleophiles may reduce resistance risk

Evidence Dimension	Intracellular drug release and stability in the presence of GSH
Target Compound Data	Greater release of 6a from prodrug 5u compared to prodrug 5c in H1299 cells [1]. Prodrug 5u is significantly more stable than 6a when exposed to GSH [1].
Comparator Or Baseline	Control prodrug 5c (lower release). Parent compound 6a (unstable in GSH).
Quantified Difference	Observed qualitative difference: superior release from 5u and enhanced stability of 5u vs. 6a. Exact release percentages not provided in abstract but are available in the full publication.
Conditions	H1299 non-small cell lung cancer cells; in vitro GSH exposure assay.

Why This Matters

This evidence supports the selection of the TrxR1-IN-2/5u prodrug system for studies requiring tumor-selective activation and improved in vivo stability, a feature not inherent to the free warhead or many other TrxR inhibitors.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. View Source

SPR Binding Affinity vs. Functional IC50

TrxR1-IN-2 (Compound 6a) exerts its inhibitory effect through covalent, irreversible binding to the Cys475 and Sec498 residues of TrxR1 [1]. This is a distinct and more durable mechanism of inhibition compared to reversible, competitive inhibitors. For instance, while auranofin is also a covalent TrxR inhibitor, it is known to interact with the selenocysteine residue in the redox-active domain, but the specific binding residues and resulting inhibition kinetics can differ [2]. The irreversible nature of TrxR1-IN-2's binding ensures sustained target suppression even after compound washout, a pharmacodynamic advantage for in vitro and in vivo target validation studies.

SPR Binding Affinity

Cross-study comparable

Kd = 7.89 µM (SPR)

Direct binding parameter for SAR

IC50 of comparator TrxR1-IN-1 is 8.8 µM (enzymatic)

Evidence Dimension	Mechanism of inhibition and binding residues
Target Compound Data	Covalent, irreversible binding to Cys475 and Sec498 on TrxR1 [1].
Comparator Or Baseline	Auranofin (covalent TrxR inhibitor, but binds to different residues/sees a different inhibition profile [2]).
Quantified Difference	Qualitative difference: Irreversible vs. reversible. Different binding residues.
Conditions	Biochemical and cellular assays.

Why This Matters

Irreversible inhibitors provide sustained target engagement, which is critical for long-term cell-based assays and for achieving durable pharmacodynamic effects in vivo. This property makes TrxR1-IN-2 a superior choice over reversible inhibitors for certain experimental designs.

• [1] Ren H, et al. J Med Chem. 2025;68(3):3088-3122. View Source
• [2] Rackham O, et al. Substrate and inhibitor specificities differ between human cytosolic and mitochondrial thioredoxin reductases: Implications for development of specific inhibitors. Free Radic Biol Med. 2011 Mar 15;50(6):689-99. View Source

ROS-Triggered Prodrug Tumor Selectivity

Data from the primary research paper indicates a favorable selectivity profile for compounds in the TrxR1-IN-2 series. While the specific IC50 of TrxR1-IN-2 (Compound 6a) is not detailed in the abstract, a closely related analog in the same study, compound 4a, exhibited potent anticancer activity with an IC50 of 0.57 μM against NSCLC cells and showed no significant effect on normal BEAS-2B cells (IC50 > 25 μM) [1]. This >43-fold selectivity window suggests that the chemical series, including TrxR1-IN-2, preferentially targets cancerous cells, a key differentiator from less selective cytotoxic agents and some TrxR inhibitors that may have off-target effects on normal tissues [2].

ROS-Triggered Prodrug

Class-level inference

Prodrug 5u → Compound 6a upon ROS vs direct TrxR1 inhibition (auranofin)

Supports microenvironment-responsive activation studies

Tumor-selectivity requires model-specific review

Evidence Dimension	Cytotoxicity and selectivity index
Target Compound Data	For a closely related analog (compound 4a): IC50 of 0.57 μM in NSCLC cells, and IC50 > 25 μM in normal BEAS-2B cells [1].
Comparator Or Baseline	Normal lung epithelial cells (BEAS-2B).
Quantified Difference	Selectivity index >43 (calculated as >25 μM / 0.57 μM).
Conditions	MTT assay after 48h treatment on NSCLC and BEAS-2B cell lines.

Why This Matters

A high selectivity index reduces the likelihood of off-target toxicity in normal tissues, making this compound series a valuable tool for probing cancer-specific redox vulnerabilities without confounding cytotoxic effects.

• [1] Ren H, et al. J Med Chem. 2025;68(3):3088-3122. Data on compound 4a, a close analog, is described in the paper's abstract and full text. View Source
• [2] Arnér ES, Holmgren A. The thioredoxin system in cancer. Semin Cancer Biol. 2006 Dec;16(6):420-6. Review discussing the role of TrxR in cancer and its potential as a therapeutic target. View Source

TrxR1-IN-2 Research Applications

Covalent Inhibition at Cys475/Sec498

TrxR1-IN-2 is ideally suited for researchers studying the intersection of redox homeostasis and cell death in non-small cell lung cancer (NSCLC). Its mechanism as a covalent TrxR1 inhibitor that triggers both apoptosis and ferroptosis [1] makes it a precise tool for dissecting the contributions of these pathways in TrxR1-overexpressing tumor models. The compound's selective activation from its prodrug form (5u) in a high-ROS tumor microenvironment further enhances its utility for in vivo studies where tumor-specific targeting is desired [1].

ROS-Responsive Prodrug Activation in NSCLC Models

The TrxR1-IN-2/5u prodrug system is a powerful chemical probe for validating the therapeutic hypothesis that inhibiting TrxR1 can overcome resistance to conventional therapies. Its irreversible binding mode ensures sustained target inhibition [1], which is critical for assessing the long-term consequences of TrxR1 blockade on cancer cell viability and signaling. This is especially relevant in cancers like NSCLC where TrxR1 overexpression is linked to poor prognosis and drug resistance [2].

Ferroptosis-Apoptosis Crosstalk in TrxR1 Inhibition

The design of TrxR1-IN-2 as the active payload of a ROS-triggered prodrug (5u) provides a validated chemical scaffold for scientists engineering next-generation, stimuli-responsive drug delivery systems. The demonstrated stability of the prodrug in the presence of GSH and its selective activation in high-ROS environments [1] offers a template for creating tumor-selective therapies. This application extends beyond oncology to any disease state characterized by dysregulated ROS production.

SPR-Based TrxR1 Binding Reference Standard

TrxR1-IN-2 serves as a definitive tool for comparative pharmacology studies aimed at understanding the differential biological outcomes of covalent versus reversible enzyme inhibition. Its well-defined, irreversible binding to Cys475/Sec498 [1] provides a clear contrast to reversible TrxR1 inhibitors like TRi-2 [3] or metal-based compounds. This allows researchers to deconvolute the pharmacodynamic and phenotypic consequences of sustained target engagement, a key consideration in drug discovery.

Application

Selection Property

Validation Focus

TrxR1 dual-site covalent inhibition studies

Binding footprint characterization (Cys475/Sec498)

Mass spectrometry confirmation of adducts

ROS-responsive prodrug activation research

Prodrug cleavage kinetics in high-ROS models

Tumor microenvironment ROS release assays

Ferroptosis-apoptosis crosstalk studies

Dual cell death pathway induction

Lipid peroxidation and caspase activation markers

SPR-based TrxR1 binding reference

Direct Kd measurement

SPR assay calibration and benchmarking

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. View Source
• [2] Arnér ES, Holmgren A. The thioredoxin system in cancer. Semin Cancer Biol. 2006 Dec;16(6):420-6. View Source
• [3] PDB entry 7pvj. Human TrxR1 structure and inhibition data. Released 2022-04-06. View Source